Cas no 88068-13-7 (3,8-Decanedione, 1-phenyl-)
3,8-Decanedione, 1-phenyl- structure
Product Name:3,8-Decanedione, 1-phenyl-
CAS No:88068-13-7
MF:C16H22O2
MW:246.344685077667
CID:646505
PubChem ID:13139208
Update Time:2025-04-19
3,8-Decanedione, 1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,8-Decanedione, 1-phenyl-
- 1-phenyldecane-3,8-dione
- DTXSID70521075
- 88068-13-7
-
- Inchi: 1S/C16H22O2/c1-2-15(17)10-6-7-11-16(18)13-12-14-8-4-3-5-9-14/h3-5,8-9H,2,6-7,10-13H2,1H3
- InChI Key: ARZHKFUKBGOYCZ-UHFFFAOYSA-N
- SMILES: O=C(CCC1C=CC=CC=1)CCCCC(CC)=O
Computed Properties
- Exact Mass: 246.161979940g/mol
- Monoisotopic Mass: 246.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 34.1Ų
3,8-Decanedione, 1-phenyl- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
88068-13-7 (3,8-Decanedione, 1-phenyl-) Related Products
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